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Introduction

Electroless nickel (EN) plating is an autocatalytic chemical process used to deposit a layer of
nickel-phosphorus or nickel-boron alloy onto a solid substrate. Unlike electroplating, this
process does not require an external electrical current. The deposition occurs uniformly on all
surfaces of the substrate, including complex geometries, making it a valuable technique in
various scientific and industrial applications.[1][2] This document provides detailed application
notes and protocols for the composition of electroless nickel plating baths and the plating
procedure.

Data Presentation: Bath Compositions and
Operating Parameters

The composition of the electroless nickel plating bath is critical in determining the properties of
the resulting coating, such as its phosphorus content, hardness, corrosion resistance, and
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magnetic properties.[1][3] The baths are broadly classified based on the phosphorus content of
the deposited alloy: low (1-4% P), medium (5-9% P), and high (10-14% P).[3]

Table 1: Electroless Nickel Plating Bath Compositions
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Low Medium High
Component Function Phosphorus Phosphorus Phosphorus
(1-4% P) (5-9% P) (10-14% P)
Provides Ni2+
Nickel Source ions for
deposition
Nickel Sulfate Primary source
_ _ _ 20-30g/L 20-30g/L 20-30g/L
(NiSO4-6H20) of nickel ions
Alternative nickel
Nickel Chloride source, often ] ) ]
) ] ) As required As required As required
(NiCl2-6H20) used in alkaline
baths
) Reduces Ni2* to
Reducing Agent o
metallic Ni
Source of
Sodium electrons for
Hypophosphite nickel reduction 25-35¢/L 25-30¢g/L 25-30¢g/L
(NaH2PO2-H20) and phosphorus
co-deposition
Prevents
precipitation of
Complexing nickel salts and
Agents controls the free
nickel ion
concentration
Forms
Lactic Acid complexes with 8-10g/L 15-25¢g/L 20-30g/L
nickel ions
Malic Acid Chelating agent - 10-15¢g/L 15-25¢/L
o ) Buffering and
Citric Acid / i . . .
) ) complexing As required As required As required
Sodium Citrate
agent
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Maintains the

pH Buffer desired pH of the
bath
Sodium Acetate Buffering agent 15-20g/L As required As required
Acetic Acid pH adjuster As required As required As required
Ammonium For alkaline _
. - - As required
Hydroxide baths
Control the
plating reaction
- and prevent
Stabilizers

Spontaneous

decomposition of
the bath

Lead Acetate

Metallic stabilizer

0.002 - 0.003 g/L

0.002 - 0.003 g/L

0.002 - 0.003 g/L

Thiourea

Organic stabilizer

As required

As required

As required

Table 2: Operating Parameters for Electroless Nickel

Plating

Medium .
Parameter Low Phosphorus High Phosphorus
Phosphorus
pH 6.5-7.0 45-5.0 46-5.2
Temperature 85-95°C 85-90°C 85-90°C
Plating Rate 15 - 25 pm/hr 12 - 20 pm/hr 8 - 15 um/hr

Hardness (as plated)

550 - 650 HV100

500 - 600 HV100

450 - 550 HV100

Hardness (heat-

> 850 HV100 > 850 HV100 > 850 HV100
treated)
Corrosion Resistance Good Very Good Excellent
Magnetic Properties Magnetic Semi-magnetic Non-magnetic
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Experimental Protocols
Substrate Pre-treatment

Thorough cleaning and activation of the substrate surface are crucial for achieving good
adhesion and a uniform coating.[4][5] The pre-treatment process varies depending on the
substrate material.

Protocol 1.1: Pre-treatment for Ferrous Alloys (Steel, Iron)

» Degreasing: Immerse the substrate in an alkaline soap cleaner solution at 65°C for 5-10
minutes to remove oils, grease, and other organic contaminants.

e Rinsing: Thoroughly rinse the substrate with deionized water.

e Acid Pickling: Immerse the substrate in a 50% hydrochloric acid solution at room
temperature for 1-2 minutes to remove rust and scale.

e Rinsing: Rinse thoroughly with deionized water.

o Activation: Immerse the substrate in a solution of 10% sulfuric acid at room temperature for
30-60 seconds.

e Final Rinse: Rinse with deionized water immediately before placing it in the electroless nickel
plating bath.

Protocol 1.2: Pre-treatment for Aluminum Alloys

o Degreasing: Immerse the aluminum part in a non-etch alkaline cleaner at 65°C for 3-5
minutes.[6]

» Rinsing: Rinse thoroughly with deionized water.[6]

» Deoxidizing/Desmutting: Immerse in a deoxidizer solution at room temperature for 30-60
seconds to remove the natural oxide layer.[6]

e Rinsing: Rinse with deionized water.[6]

e Zincate Treatment (Double Zincate Process):
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[e]

Immerse in a zincate solution for 30-60 seconds at room temperature.[6] This deposits a
thin layer of zinc on the aluminum surface.

o Rinse with deionized water.[6]
o Strip the zinc layer by immersing in a 50% nitric acid solution for 30-60 seconds.[6]
o Rinse with deionized water.[6]

o Apply a second, thinner, and more uniform zincate layer by immersing in the zincate
solution for 20-30 seconds.[6]

e Final Rinse: Rinse thoroughly with deionized water before proceeding to the plating bath.[6]

Electroless Nickel Plating Bath Preparation and Plating
Procedure

Protocol 2.1: Bath Preparation

 Fill a clean plating tank (e.g., polypropylene or stainless steel) to about half its final volume
with deionized water.

» Heat the water to the desired operating temperature (e.g., 85-90°C).

o Sequentially dissolve the chemical components (from Table 1) in the heated water, ensuring
each component is fully dissolved before adding the next. The typical order of addition is
complexing agents, nickel source, and then the reducing agent.

e Add the stabilizer(s) in the correct, very low concentration.

o Adjust the pH to the desired range using appropriate acids or bases (e.g., sulfuric acid or
ammonium hydroxide).

¢ Add deionized water to reach the final volume.

» Allow the bath to stabilize at the operating temperature and pH for at least 30 minutes before
introducing the substrate.
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Protocol 2.2: Plating Procedure

o Immerse the pre-treated substrate into the stabilized electroless nickel plating bath.[4] For
non-catalytic surfaces like copper, contact with a piece of steel may be required for the initial
5 minutes to initiate the reaction.[4]

o Maintain the bath temperature and pH within the specified operating range throughout the
plating process.[5] Gentle agitation of the solution is recommended to ensure uniform
deposition and prevent pitting.

e The plating time will depend on the desired coating thickness and the plating rate of the bath
(refer to Table 2).[4] For example, a 30-minute plating time might yield a thickness of
approximately 12.5 um (0.0005 inches).[4]

e Once the desired thickness is achieved, remove the substrate from the bath.
e Rinse the plated part thoroughly with deionized water.

» Dry the plated part using a clean, dry air stream or by placing it in an oven at a low
temperature.

Post-treatment

Post-treatment heat application can enhance the hardness and adhesion of the electroless
nickel coating.[7]

Protocol 3.1: Heat Treatment
o For adhesion improvement on steel, heat the plated part at 180-200°C for 2-4 hours.[1]

e To achieve maximum hardness (typically >850 HK1o00), heat treat the plated part at 260-
400°C for 1 hour.[1][7]

Mandatory Visualization
Chemical Reaction Pathway

The following diagram illustrates the fundamental chemical reactions occurring during
electroless nickel plating with a hypophosphite reducing agent.
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Anodic Reactions (Oxidation) Side Reaction (Phosphorus Co-deposition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Plating]. BenchChem, [2026]. [Online PDF]. Available at:
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electroless-nickel-plating]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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